Cas no 946217-58-9 (N-(2-chloro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2,3-dimethoxybenzamide)
N-(2-chloro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2,3-dimethoxybenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-chloro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2,3-dimethoxybenzamide
- AKOS024489221
- N-[2-chloro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]-2,3-dimethoxybenzamide
- 946217-58-9
- N-(2-chloro-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2,3-dimethoxybenzamide
- N-(2-chloro-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-2,3-dimethoxybenzamide
- VU0629007-1
- F5014-0393
-
- Inchi: 1S/C22H19ClN4O4/c1-29-18-6-4-5-14(21(18)31-3)22(28)25-16-11-13(7-8-15(16)23)17-12-27-19(24-17)9-10-20(26-27)30-2/h4-12H,1-3H3,(H,25,28)
- InChI Key: SDZCNLIKFRNQPT-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1NC(C1C=CC=C(C=1OC)OC)=O)C1=CN2C(C=CC(=N2)OC)=N1
Computed Properties
- Exact Mass: 438.1094828g/mol
- Monoisotopic Mass: 438.1094828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 614
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 87Ų
N-(2-chloro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2,3-dimethoxybenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5014-0393-2μmol |
N-(2-chloro-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-2,3-dimethoxybenzamide |
946217-58-9 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5014-0393-5μmol |
N-(2-chloro-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-2,3-dimethoxybenzamide |
946217-58-9 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5014-0393-10μmol |
N-(2-chloro-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-2,3-dimethoxybenzamide |
946217-58-9 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5014-0393-20μmol |
N-(2-chloro-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-2,3-dimethoxybenzamide |
946217-58-9 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5014-0393-1mg |
N-(2-chloro-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-2,3-dimethoxybenzamide |
946217-58-9 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5014-0393-2mg |
N-(2-chloro-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-2,3-dimethoxybenzamide |
946217-58-9 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5014-0393-3mg |
N-(2-chloro-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-2,3-dimethoxybenzamide |
946217-58-9 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5014-0393-4mg |
N-(2-chloro-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-2,3-dimethoxybenzamide |
946217-58-9 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5014-0393-5mg |
N-(2-chloro-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-2,3-dimethoxybenzamide |
946217-58-9 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5014-0393-10mg |
N-(2-chloro-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)-2,3-dimethoxybenzamide |
946217-58-9 | 10mg |
$79.0 | 2023-09-10 |
N-(2-chloro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2,3-dimethoxybenzamide Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on N-(2-chloro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2,3-dimethoxybenzamide
Recent Advances in the Study of N-(2-chloro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2,3-dimethoxybenzamide (CAS: 946217-58-9)
N-(2-chloro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2,3-dimethoxybenzamide (CAS: 946217-58-9) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazopyridazine core and dimethoxybenzamide moiety, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation-related disorders. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and structure-activity relationships (SAR) to optimize its efficacy and safety profile.
One of the key findings from recent research is the compound's potent inhibitory activity against specific kinase targets, such as cyclin-dependent kinases (CDKs) and Janus kinases (JAKs). These kinases play critical roles in cell cycle regulation and inflammatory signaling pathways, respectively. In vitro and in vivo studies have demonstrated that N-(2-chloro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2,3-dimethoxybenzamide exhibits high selectivity and efficacy in inhibiting these targets, leading to reduced proliferation of cancer cells and suppression of inflammatory cytokines. These findings suggest its potential as a dual-targeting agent for both cancer and autoimmune diseases.
Another area of investigation has been the compound's pharmacokinetic properties. Recent preclinical studies have explored its absorption, distribution, metabolism, and excretion (ADME) profiles. The results indicate that the compound has favorable oral bioavailability and metabolic stability, making it a viable candidate for further development. However, challenges such as potential drug-drug interactions and off-target effects require further optimization. Researchers are currently working on derivatization strategies to enhance its pharmacological properties while minimizing adverse effects.
In addition to its therapeutic potential, the synthetic pathway of N-(2-chloro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2,3-dimethoxybenzamide has also been a focus of recent studies. Novel synthetic routes have been developed to improve yield and scalability, which are critical for large-scale production. These advancements in synthetic chemistry not only facilitate the compound's availability for further research but also provide insights into the design of analogous compounds with improved properties.
Looking ahead, the compound's translational potential is being evaluated in early-phase clinical trials. Preliminary data from these trials are expected to provide valuable insights into its safety and efficacy in humans. Furthermore, combination therapies involving N-(2-chloro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2,3-dimethoxybenzamide and other targeted agents are being explored to enhance therapeutic outcomes. These efforts underscore the compound's versatility and its potential to address unmet medical needs in oncology and inflammation.
In conclusion, N-(2-chloro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2,3-dimethoxybenzamide (CAS: 946217-58-9) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features, coupled with its potent biological activity, make it a valuable subject of ongoing research. Continued efforts to optimize its properties and explore its therapeutic applications are likely to yield significant advancements in the near future.
946217-58-9 (N-(2-chloro-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)-2,3-dimethoxybenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)